4-(Bromomethyl)-2-chloro-1-methylbenzene
Overview
Description
4-(Bromomethyl)-2-chloro-1-methylbenzene, also known as 4-Bromo-2-chloro-1-methylbenzene, is an aromatic compound with a molecular formula of C7H7BrCl. It is a colorless solid that is soluble in organic solvents and is used in the synthesis of other compounds. 4-Bromo-2-chloro-1-methylbenzene is a versatile compound that has a wide range of applications in the fields of chemistry, biology, and medicine.
Scientific Research Applications
Synthesis and Structural Characterization
4-(Bromomethyl)-2-chloro-1-methylbenzene has been utilized in various synthesis and structural characterization studies. For instance, it's used in the synthesis of sulfur-functionalized benzoquinone derivatives, illustrating its role in creating complex organic compounds (Aitken et al., 2016). Similarly, its derivatives have been synthesized and structurally characterized, showcasing its application in developing novel compounds with potential bioactivities, such as CCR5 antagonists which could be significant in HIV-1 infection prevention (Cheng De-ju, 2015).
Chemical Structure and Interaction Analysis
The compound and its derivatives have been analyzed for their chemical structures and interactions. For example, the X-ray structure determinations of bromo- and/or bromomethylsubstituted benzenes have been explored to understand their chemical and physical properties, including interactions like C-H···Br and C-Br···Br (Jones et al., 2012). Such studies are crucial in understanding the fundamental aspects of chemical bonding and molecular interaction.
Application in Polymer Synthesis
This chemical is also relevant in the field of polymer science. It has been used as a monomer in polymer synthesis, for example, in the creation of poly[2-methoxy-5-(2'-ethylhexyloxy)-p-phenylenevinylene], a conductive polymer, indicating its importance in material science and engineering (Sanford et al., 1999).
Other Applications
Other research includes studying the solvates of derivatives of this compound, which contributes to the understanding of crystal structures and solvation processes (Szlachcic et al., 2007), and exploring its role in the synthesis of various organic compounds, reflecting its versatility in organic chemistry (Bi Yun-mei, 2012).
Mechanism of Action
Mode of action
The bromomethyl and chloromethyl groups could potentially undergo nucleophilic substitution reactions . In such reactions, a nucleophile (a molecule that donates an electron pair) would attack the carbon attached to the bromine or chlorine, leading to the replacement of the halogen.
Action environment
The compound’s action, efficacy, and stability could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For example, the rate of nucleophilic substitution reactions could be influenced by the concentration of nucleophiles and the temperature .
Properties
IUPAC Name |
4-(bromomethyl)-2-chloro-1-methylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrCl/c1-6-2-3-7(5-9)4-8(6)10/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUSSRNTYMIAEKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CBr)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60617259 | |
Record name | 4-(Bromomethyl)-2-chloro-1-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60617259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
647037-49-8 | |
Record name | 4-(Bromomethyl)-2-chloro-1-methylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=647037-49-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Bromomethyl)-2-chloro-1-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60617259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.